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The EC number 266-502-9 you inquired about is part of the EINECS (European Inventory of Existing

Commercial chemical Substances) [1]. This means it is a substance that was considered to be on the EU

market between 1 January 1971 and 18 September 1981, and it is classified as a phase-in substance under the

REACH Regulation [1].

For researchers, it is also critical to check if this substance is on the Candidate List of substances of very

high concern (SVHC) for Authorisation [2]. Inclusion on this list triggers immediate legal obligations for

companies, such as the duty to provide information to downstream users and consumers upon request [2].

The table below summarizes the key inventories managed by the European Chemicals Agency (ECHA):

Inventory Name Abbreviation Scope and Description

European Inventory of Existing

Commercial Chemical Substances [1]

EINECS Substances on the EC market from 1 Jan

1971 to 18 Sep 1981.

European List of Notified Chemical

Substances [1]

ELINCS Substances notified and becoming available

after 18 Sep 1981.

No-Longer Polymers [1] NLP Substances that lost their polymer status

between 18 Sep 1981 and 31 Oct 1993.
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A Framework for Comparative Analysis

Without the specific experimental data for EC 266-502-9, here is a proposed methodology for creating an

objective comparison guide. Once you obtain the substance's identity from ECHA's databases, you can use

this structure to benchmark it against alternatives.

Step 1: Identify the Substance and Select Comparators

First, you must determine the exact chemical identity of EC 266-502-9. Using ECHA's databases is essential

for this. Once identified, select comparator substances. These should be:

Structural analogues: Compounds with similar molecular scaffolds.

Functional analogues: Substances used for the same application or targeting the same biological
pathway.

Regulatory benchmarks: Substances with known SVHC status or other regulatory restrictions.

Step 2: Define Comparison Criteria and Metrics

A comprehensive comparison should cover multiple aspects. You can structure the quantitative data into a

table similar to the one below.

Proposed Comparison Table Structure:

Comparison Criteria
Target Substance (EC
266-502-9)

Alternative A (EC
xxxxxxx)

Alternative B (EC
xxxxxxx)

Physicochemical
Properties

Molecular Weight [Data to be filled] [Data to be filled] [Data to be filled]

Log P (Partition Coefficient) [Data to be filled] [Data to be filled] [Data to be filled]

Water Solubility [Data to be filled] [Data to be filled] [Data to be filled]
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Comparison Criteria
Target Substance (EC
266-502-9)

Alternative A (EC
xxxxxxx)

Alternative B (EC
xxxxxxx)

Toxicological & Eco-
toxicological Data

LD50 (Acute Toxicity) [Data to be filled] [Data to be filled] [Data to be filled]

Mutagenicity [Data to be filled] [Data to be filled] [Data to be filled]

PNEC (Aquatic Toxicity) [Data to be filled] [Data to be filled] [Data to be filled]

Regulatory Status

SVHC Candidate List [Yes/No] [Yes/No] [Yes/No]

REACH Authorization
Required

[Yes/No] [Yes/No] [Yes/No]

Application Performance

Efficacy in Target Application [Experimental Data] [Experimental Data] [Experimental Data]

Stability [Experimental Data] [Experimental Data] [Experimental Data]

Step 3: Outline Experimental Protocols

For any experimental data cited in the comparison (e.g., efficacy, stability), a detailed methodology must be

provided to ensure reproducibility. A generalized workflow for generating this data is as follows:
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Start: Substance Identification

Define Experimental Objective
(e.g., Efficacy, Toxicity)

Select Assay Protocol
(e.g., Cell-based, Enzymatic)

Establish Control Groups
(Positive & Negative)

Prepare Test Substances

Run Replicated Experiments
(n ≥ 3)

Data Collection & Analysis
(Statistical Validation)

Result Interpretation
against Objectives

Report Findings
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Diagram 1: Generalized workflow for generating experimental comparison data. Key steps include protocol

definition, replicated execution, and statistical validation.

Where to Find the Required Information

To complete the comparative analysis framework, you can obtain specific data from these authoritative

sources:

ECHA CHEM Database: This is the primary source for information on EC 266-502-9. You can search

for it here: ECHA CHEM. This will provide you with its chemical identity, classification, and any
regulatory information, including whether it is on the SVHC Candidate List [2].

PubChem and SciFinderⁿ: These chemical databases are invaluable for obtaining detailed
physicochemical, toxicological, and ecological data.

Scientific Literature: Search platforms like PubMed and Google Scholar for published studies on EC
266-502-9 or its chemical name.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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